Cas no 59128-00-6 (5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester)
59128-00-6 structure
Product Name:5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester
CAS No:59128-00-6
MF:C12H14N2O2
MW:218.251762866974
CID:1114575
PubChem ID:10846477
Update Time:2025-04-20
5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester
- F95066
- AKOS000348945
- (5-Methyl-imidazo[1,2-a]pyridin-2-yl)-acetic acid ethyl ester
- 59128-00-6
- ethyl 2-(5-methylimidazo[1,2-a]pyridin-2-yl)acetate
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- Inchi: 1S/C12H14N2O2/c1-3-16-12(15)7-10-8-14-9(2)5-4-6-11(14)13-10/h4-6,8H,3,7H2,1-2H3
- InChI Key: KMMINDTWSXOKDX-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CN2C(C)=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.6Ų
5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
59128-00-6 (5-methyl-Imidazo[1,2-a]pyridine-2-acetic acid ethyl ester) Related Products
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